Cas no 1613259-76-9 (2-(1,1-Dimethylisochroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(1,1-Dimethylisochroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1613259-76-9
• MF: C₁₇H₂₅BO₃
• MW: 288.189605474472
• CID: 5462881
• Update Time: 2023-08-28

2-(1,1-Dimethylisochroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• Z5376579020
• 2-(1,1-dimethylisochroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(1,1-dimethyl-3,4-dihydro-1H-2-benzopyran-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1H-2-Benzopyran, 3,4-dihydro-1,1-dimethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-(1,1-Dimethylisochroman-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C17H25BO3/c1-15(2)14-8-7-13(11-12(14)9-10-19-15)18-20-16(3,4)17(5,6)21-18/h7-8,11H,9-10H2,1-6H3
• InChI Key： BFRFZJXORRDJHY-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C=2)CCOC3(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 288.1896748 g/mol
• Monoisotopic Mass: 288.1896748 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 288.2
• Topological Polar Surface Area: 27.7